Cas no 4467-07-6 (3-(Pyridin-2-yl)benzoic acid)
3-(Pyridin-2-yl)benzoic acid structure
Product Name:3-(Pyridin-2-yl)benzoic acid
CAS No:4467-07-6
MF:C12H9NO2
MW:199.205363035202
MDL:MFCD05864807
CID:331917
Update Time:2025-08-02
3-(Pyridin-2-yl)benzoic acid Chemical and Physical Properties
Names and Identifiers
-
- 3-(Pyridin-2-yl)benzoic acid
- 3-Pyridin-2-yl-benzoic acid
- 3-PYRID-2-YLBENZOIC ACID
- 3-Pyridin-2-ylbenzoate
- 3-(2-Pyridinyl)-benzoic acid
- 3-(2-pyridinyl)benzoic acid
- 3-(2-Pyridyl)-benzoesaeure
- 3-(2-pyridyl)benzoic acid
- 3-pyridin-2-ylbenzoic Acid
- Benzoic acid, 3-(2-pyridinyl)-
- 3-(pyridine-2-yl)benzoic acid
- IRXFQXMHMRTLIR-UHFFFAOYSA-N
- SBB052791
- 3-pyrid-2-ylbenzoic acid, AldrichCPR
- (e)-4-ethoxy-4-oxo-3-butenoic acid
- LS20973
- NCG
-
- MDL: MFCD05864807
- Inchi: 1S/C12H9NO2/c14-12(15)10-5-3-4-9(8-10)11-6-1-2-7-13-11/h1-8H,(H,14,15)
- InChI Key: IRXFQXMHMRTLIR-UHFFFAOYSA-N
- SMILES: OC(C1=CC=CC(=C1)C1C=CC=CN=1)=O
Computed Properties
- Exact Mass: 199.06300
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 230
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: -1
- XLogP3: 2.2
- Topological Polar Surface Area: 50.2
Experimental Properties
- Color/Form: White to Yellow Solid
- Melting Point: 207 °C
- Boiling Point: 409℃ at 760 mmHg
- PSA: 50.19000
- LogP: 2.44680
- Solubility: Uncertain
3-(Pyridin-2-yl)benzoic acid Security Information
- Signal Word:Warning
- Hazard Statement: H302;H315;H319;H335
- Warning Statement: P261;P305+P351+P338
- Hazard Category Code: 22
-
Hazardous Material Identification:
- Storage Condition:Room temperature
3-(Pyridin-2-yl)benzoic acid Customs Data
- HS CODE:2933399090
- Customs Data:
China Customs Code:
2933399090Overview:
2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
3-(Pyridin-2-yl)benzoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 065768-1g |
3-Pyridin-2-ylbenzoic acid |
4467-07-6 | 97% | 1g |
£33.00 | 2022-03-01 | |
| Fluorochem | 065768-5g |
3-Pyridin-2-ylbenzoic acid |
4467-07-6 | 97% | 5g |
£142.00 | 2022-03-01 | |
| Fluorochem | 065768-10g |
3-Pyridin-2-ylbenzoic acid |
4467-07-6 | 97% | 10g |
£273.00 | 2022-03-01 | |
| AstaTech | 52784-1/G |
3-(PYRIDIN-2-YL)BENZOIC ACID |
4467-07-6 | 95% | 1g |
$59 | 2023-09-17 | |
| AstaTech | 52784-5/G |
3-(PYRIDIN-2-YL)BENZOIC ACID |
4467-07-6 | 95% | 5g |
$178 | 2023-09-17 | |
| Chemenu | CM103449-5g |
3-(Pyridin-2-yl)benzoic acid |
4467-07-6 | 98% | 5g |
$*** | 2023-05-30 | |
| Chemenu | CM103449-10g |
3-(Pyridin-2-yl)benzoic acid |
4467-07-6 | 98% | 10g |
$*** | 2023-05-30 | |
| Apollo Scientific | OR322374-1g |
3-Pyridin-2-yl-benzoic acid |
4467-07-6 | 98% | 1g |
£59.00 | 2025-02-20 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | P88551-5g |
3-(Pyridin-2-yl)benzoic acid |
4467-07-6 | 97% | 5g |
¥3129.0 | 2024-07-19 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | P88551-0.5g |
3-(Pyridin-2-yl)benzoic acid |
4467-07-6 | 97% | 0.5g |
¥699.0 | 2024-07-19 |
3-(Pyridin-2-yl)benzoic acid Related Literature
-
Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
-
Yingbo Li,Nada Mehio,Huizhou Liu,Sheng Dai Green Chem., 2015,17, 2981-2993
-
P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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